N-(2-(3-chlorophenyl)-2-methoxypropyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide

• IUPAC Name: N-[2-(3-chlorophenyl)-2-methoxypropyl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C19H20ClNO4/c1-19(23-2,13-6-5-7-14(20)10-13)12-21-18(22)17-11-24-15-8-3-4-9-16(15)25-17/h3-10,17H,11-12H2,1-2H3,(H,21,22)
• InChI Key: GLMAGHYFBPTPLZ-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1COC2=CC=CC=C2O1)(C3=CC(=CC=C3)Cl)OC
• Molecular Formula: C19H20ClNO4
• Molecular Weight: 361.8 g/mol

Description

Typically, the description of a compound includes its molecular formula, molecular weight, and structural formula. The compound you mentioned seems to be a complex organic molecule, likely containing a benzodioxine ring and a carboxamide group, judging by its name.

Synthesis Analysis

The synthesis of complex organic molecules often involves multiple steps, each requiring specific reagents and conditions. The exact synthesis process would depend on the structure of the molecule.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques, such as NMR, IR, and mass spectrometry. These techniques can provide information about the types of atoms in the molecule, their connectivity, and the 3D arrangement of the atoms.

Chemical Reactions Analysis

The chemical reactivity of a compound is influenced by its structure. For example, carboxamide groups can participate in various reactions, such as hydrolysis, reduction, and condensation.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, such as its melting point, solubility, stability, and reactivity, can be determined using various experimental techniques.

Scientific Research Applications

Antiviral Activity

• Researchers have investigated indole derivatives for their antiviral potential. While I couldn’t find specific studies on this compound, related indole derivatives have shown inhibitory activity against viruses. For instance:
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Anti-HIV Activity

• Although direct studies on our compound are scarce, indole derivatives have been explored as potential anti-HIV agents. .

Anticonvulsant and Analgesic Properties

• While not directly studied for our compound, related indole derivatives have been investigated for anticonvulsant and analgesic effects.
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Mechanism of Action

If the compound is biologically active, its mechanism of action can be studied using various biochemical and pharmacological techniques. This could involve studying its interactions with biological targets, such as proteins or DNA, and observing the resulting effects.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, some compounds may be toxic, corrosive, flammable, or environmentally hazardous.

Future Directions

The future research directions would depend on the compound’s properties and potential applications. For example, if the compound shows promising biological activity, it could be further optimized and studied as a potential drug.